N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide

• Molecular Formula: C21H19NO2
• Molecular Weight: 317.4 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-4-phenylbenzamide
• InChI: InChI=1S/C21H19NO2/c1-2-24-20-11-7-6-10-19(20)22-21(23)18-14-12-17(13-15-18)16-8-4-3-5-9-16/h3-15H,2H2,1H3,(H,22,23)
• InChI Key: JKQMKDMTSXRKNL-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3

Description

N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide, also known as O-2050, is a synthetic compound that belongs to the class of opioids. It was first synthesized in the 1970s and has been studied extensively since then. O-2050 has shown promising results in scientific research, particularly in the field of pain management.

Mechanism of Action

N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide acts on the mu-opioid receptor in the brain and spinal cord, resulting in the inhibition of pain signals. It also activates the reward pathway in the brain, leading to feelings of euphoria. The mechanism of action of N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide is similar to that of other opioids, but with a lower risk of dependence and tolerance.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, leading to feelings of pleasure and reward. N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide also affects the levels of other neurotransmitters such as serotonin and norepinephrine, which are involved in mood regulation. Physiologically, N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide can cause respiratory depression, constipation, and nausea.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide has several advantages for lab experiments. It is a potent analgesic, making it useful for studying pain pathways and pain management. It also has a lower risk of dependence and tolerance compared to other opioids, making it a safer option for long-term studies. However, N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide can cause respiratory depression, which can be a limitation in studies involving respiratory function.

Future Directions

For research could focus on the development of new analogs, the potential use in the treatment of other conditions, and investigating the long-term effects on respiratory function and dependence.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide involves a multi-step process that includes the reaction of 2-bromoethanol with 2-ethoxyaniline, followed by the reaction of the resulting product with 4-bromobiphenyl. The final step involves the reaction of the intermediate product with ammonia to form N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide. The synthesis of N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide has been optimized to produce high yields and purity.

Scientific Research Applications

N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide has been studied extensively in scientific research, particularly in the field of pain management. It has been shown to be a potent analgesic, with a potency similar to that of morphine. N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide has also been shown to have a lower risk of dependence and tolerance compared to other opioids. In addition to pain management, N-(2-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide has shown potential in the treatment of other conditions such as depression and anxiety.